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Compound of Interest

Compound Name: Benzylhydrazine hydrochloride

Cat. No.: B138046 Get Quote

Immediate Safety and Logistical Information for Laboratory Professionals

The proper disposal of benzylhydrazine hydrochloride is critical for ensuring laboratory

safety and environmental protection. As a compound classified with significant health hazards,

including toxicity and potential carcinogenicity, adherence to strict disposal protocols is

mandatory. This guide provides detailed, step-by-step procedures for the safe handling and

disposal of benzylhydrazine hydrochloride, tailored for researchers, scientists, and drug

development professionals.

Hazard Identification and Immediate Precautions
Benzylhydrazine hydrochloride is a hazardous substance that poses several risks:

Toxicity: It is toxic if swallowed, harmful in contact with skin, and may cause respiratory

irritation.[1][2]

Irritation: It is known to cause serious eye and skin irritation.[1][2][3]

Carcinogenicity: It is listed as a questionable carcinogen with experimental neoplastigenic

data.[4]

Environmental Hazards: Like other hydrazine derivatives, it can be harmful to aquatic life.[5]

When handling this compound, all operations should be conducted within a certified chemical

fume hood.[5] Personnel must wear appropriate Personal Protective Equipment (PPE) at all
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times.

Step-by-Step Disposal Protocol
Disposal of benzylhydrazine hydrochloride must comply with all local, regional, and national

hazardous waste regulations.[1][6] The primary and most recommended method of disposal is

through a licensed professional waste disposal service.

Step 1: Segregation and Storage

Do Not Mix: Never mix benzylhydrazine hydrochloride waste with other chemical waste

streams.[1]

Original Containers: Whenever possible, leave the chemical in its original, properly labeled

container.[1]

Secure Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[6][7] The storage area should be

locked up to restrict access.[1][2]

Step 2: Containerization and Labeling

Use Suitable Containers: Ensure the waste is stored in a suitable, tightly closed container to

prevent leaks or spills.[1][8]

Proper Labeling: Clearly label the waste container as "Hazardous Waste" and include the full

chemical name: "Benzylhydrazine Hydrochloride." Note the associated hazards (e.g.,

"Toxic," "Irritant").

Step 3: Arrange for Professional Disposal

Licensed Disposal Company: The standard and required procedure is to offer surplus and

non-recyclable solutions to a licensed disposal company.[1][8]

Incineration: The preferred method of destruction is burning in a chemical incinerator

equipped with an afterburner and scrubber.[1][8] This should only be performed by a licensed

facility.
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Contaminated Packaging:

Dispose of contaminated packaging and liners as unused product.[1] Do not attempt to clean

or reuse them.

Accidental Spill Management
In the event of a spill, evacuate personnel from the immediate area and ensure adequate

ventilation.[8] Do not allow the product to enter drains.[1]

Spill Cleanup Procedure:

Wear Full PPE: This includes chemical-resistant gloves, safety goggles with side shields,

and a lab coat. For larger spills or where dust is generated, respiratory protection is required.

[2][8]

Avoid Dust Creation: Carefully pick up and arrange for disposal without creating dust.[1][8]

Contain and Collect: Sweep up the spilled solid material and shovel it into a suitable, closed

container for disposal.[1][6][8]

Decontaminate Area: Clean the affected area thoroughly once the material has been

collected.

Dispose of Cleanup Materials: All materials used for cleanup (e.g., gloves, wipes, absorbent

pads) must be disposed of as hazardous waste along with the chemical itself.

Chemical Treatment and Neutralization
While chemical neutralization is a method used for hydrazine, it should be approached with

extreme caution for benzylhydrazine hydrochloride and is best left to waste disposal

professionals. For hydrazine spills, oxidation with agents like calcium hypochlorite or hydrogen

peroxide has been recommended.[9] However, incomplete reactions can produce other

hazardous compounds.[9] Therefore, this is not a recommended on-site procedure for

laboratory personnel without specific training and risk assessment.

Quantitative Data Summary
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The following table summarizes key quantitative data for benzylhydrazine hydrochloride and

its related compounds.

Property
Benzylhydrazine
Dihydrochloride

Benzylhydrazine
Monohydrochloride

Notes

CAS Number 20570-96-1[4] 1073-62-7[2][3]
Identifies the specific

chemical substance.

Molecular Formula C₇H₁₂Cl₂N₂[1] C₇H₁₁ClN₂[10]

Describes the

elemental

composition.

Molecular Weight 195.09 g/mol [1] 158.63 g/mol [3][10]
Mass of one mole of

the substance.

Melting Point
143-145 °C

(decomposes)[4]
113 °C[10]

Temperature at which

it turns to liquid.

Acute Oral Toxicity

(LD50)
Not specified 90 mg/kg (Mouse)[2]

Dose that is lethal to

50% of a test

population.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of

benzylhydrazine hydrochloride.
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Step 1: Preparation & Segregation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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